Cas no 57281-56-8 (Benzenemethanol, 3-(acetyloxy)-, acetate)

• Product Name: Benzenemethanol, 3-(acetyloxy)-, acetate
• CAS No: 57281-56-8
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 345877
• PubChem ID: 10250213
• Update Time: 2025-04-19

Benzenemethanol, 3-(acetyloxy)-, acetate Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3-(acetyloxy)-, acetate
• acetic acid,[3-(hydroxymethyl)phenyl] acetate
• LJP89KU2E4
• m-Acetoxybenzyl acetate
• SCHEMBL10351327
• 57281-56-8
• Benzenemethanol, 3-(acetyloxy)-, 1-acetate
• 3-acetoxybenzyl acetate
• UNII-LJP89KU2E4

• Inchi： 1S/C11H12O4/c1-8(12)14-7-10-4-3-5-11(6-10)15-9(2)13/h3-6H,7H2,1-2H3
• InChI Key： ATUFHKJONOEKHQ-UHFFFAOYSA-N
• SMILES： O(C(C)=O)CC1C=CC=C(C=1)OC(C)=O

Computed Properties

• Exact Mass: 226.08412
• Monoisotopic Mass: 208.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 83.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters